Cas no 124829-13-6 (1-(3-chloro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 1-(3-chloro-4-methoxyphenyl)ethan-1-ol
• CAS No: 124829-13-6
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 896677
• PubChem ID: 21573820
• Update Time: 2025-06-23

1-(3-chloro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-Chloro-4-methoxyphenyl)ethanol
• (S)-3-CHLORO-4-METHOXY-A-METHYLBENZENEMETHANOL
• 1-(3-chloro-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11ClO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3
• InChI Key： NVMUIQOGSCVYJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)O)OC

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.40190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-chloro-4-methoxyphenyl)ethan-1-ol

Recent Advances in the Study of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol (CAS: 124829-13-6)

1-(3-chloro-4-methoxyphenyl)ethan-1-ol (CAS: 124829-13-6) is a chiral secondary alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug development, particularly in the context of chiral synthesis and asymmetric catalysis. This research briefing provides an overview of the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(3-chloro-4-methoxyphenyl)ethan-1-ol as a precursor in the synthesis of novel β-adrenergic receptor agonists. The researchers demonstrated that the chiral center of this compound could be leveraged to achieve high enantioselectivity in the final drug candidates, leading to improved pharmacological profiles. The study reported a 92% yield in the asymmetric reduction step, underscoring the compound's synthetic versatility.

In the realm of antimicrobial research, a team from the University of Cambridge recently identified 1-(3-chloro-4-methoxyphenyl)ethan-1-ol derivatives as promising scaffolds for combating drug-resistant bacterial strains. The 2024 study, published in ACS Infectious Diseases, revealed that structural modifications of this core structure resulted in compounds with potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL.

Significant progress has also been made in understanding the metabolic fate of 124829-13-6. A 2023 pharmacokinetic study in Drug Metabolism and Disposition characterized its phase I and phase II metabolism pathways, identifying three primary metabolites formed through oxidation and glucuronidation. These findings have important implications for drug design, as they provide insights into potential metabolic liabilities when this scaffold is incorporated into drug candidates.

From a synthetic chemistry perspective, recent advances in biocatalysis have enabled more sustainable production routes for 1-(3-chloro-4-methoxyphenyl)ethan-1-ol. A 2024 Nature Catalysis paper described an engineered ketoreductase that achieves >99% enantiomeric excess in the asymmetric reduction of the corresponding ketone precursor, representing a significant improvement over traditional chemical reduction methods.

Looking forward, the unique structural features of 124829-13-6 continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its potential as a building block for radiopharmaceuticals. The compound's balanced lipophilicity (logP = 1.8) and molecular weight (200.65 g/mol) make it particularly attractive for these emerging therapeutic modalities.